The published data on the methods for the preparation of mixed halogenobuta-1,3-dienes are generalised and systematised with a special emphasis on compounds of high practical value. Chemical transformations of mixed halogenodienes are considered and broad possibilities of the use of these compounds for the synthesis of various valuable, but difficultly accessible polyfunctional products are demonstrated. The bibliography includes 115 references.

Published data on the use of cyanoacetamides, cyanothio- and - selenoacetamides in fine organic synthesis and the prospects of application of these compounds in combinatorial synthesis are analysed and generalised. The bibliography includes 653 references.

The review summarises the results of studies on the redox reactions involving sterically hindered quinones and pyrocatechols (phenols) occurring in glassy and single-crystal matrices. Exposure of these systems to light results in the transfer of a hydrogen atom or an electron from the phenol to the quinone accompanied by the formation of radical pairs, viz., two paramagnetic species existing in the triplet state. Studies of the transformations in single- crystal matrices enabled separation of the mechanisms of electron and hydrogen atom transfer. Synchronous transfer of two hydrogen atoms from two sterically hindered phenol molecules to o-benzoquinone is also possible. The bibliography includes 39 references.

Nuclear quadrupole resonance and X-ray data on the electronic effects of substitution of acidoligands and reconstruction of the coordination polyhedra in adducts (complexes) of tin(IV), germanium(IV) and silicon(IV) tetrahalides due to the change in the central metal coordination number are surveyed and systematically described. The σ- and π-electron density redistribution over the central metal–halogen bonds resulting from substitution or reconstruction of the coordination polyhedra from pseudooctahedral to trigonal-bipyramidal geometry is discussed. The bibliography includes 55 references.

Physicochemical factors influencing the catalytic activities of hemoproteins (of cytochrome P450, in particular) that find use in biosensors and bioreactors are considered. The authors' data on the preparation of semisynthetic hemoproteins based on cytochrome P450 2B4 and NADPH-dependent cytochrome P450 reductase are presented. The use of alternative electron sources (electrochemical reduction and photoreduction) for the redox cycle of hemoproteins is discussed. The effects of temperature, pressure, chemical modification of proteins and organic solvents on the efficiency of hemoprotein- catalysed enzymic reactions are analysed. The bibliography includes 86 references.

The achievements in the field of synthesis and application of tritium-labelled oxylipins, steroids, fatty acids, phospho-, sphingo- and other lipids are reviewed. The importance of these studies for the solution of current problems of biochemistry, biology and pharmacology is exemplified in the application of labelled compounds. The bibliography includes 148 references.

Characteristics of the ferroelectricity in polyvinylidene fluoride (PVDF) and copolymers based on vinylidene fluoride (VDF) with different previous thermomechanical histories are analysed. Switching of polarisation and the fluctuation mechanism of formation of new nuclei upon the appearance of conformation defects such as kink bonds are considered. The role of the space charge, which stabilises the new polarisation position, is noted. It is shown that the Curie transition can be either a first- or second-order phase transition depending on the copolymer composition. The influence of the morphology of PVDF on some ferroelectric characteristics is found. In particular, the morphology of thick lamellar crystals is favourable for enhanced spontaneous polarisation. It is shown that a ferroelectric structure approaching the texture of an ideal single crystal can be created in Langmuir–Blodgett films. As the number of unimolecular layers decreases, the concentration of conformational defects in these films increases and the crystallographic order in the lattice is violated. This intensifies the low-temperature Curie transition. The bibliography includes 247 references.

Methods of synthesis, molecular and electronic structures and electrophysical, optical and magnetic properties of ternary and quaternary chalcogenides based on copper, silver and gold are considered. The possibility of the synthesis of chalcogenide analogues of high-temperature superconductors is discussed. The prospects of searching for new high-temperature superconductors in Ln–Cu–X systems, where Ln is a rare-earth element and X is S, Se or Te, are shown. The bibliography includes 148 references.

Photosensitised oxygen-independent chemical modification of nucleic acids including free-radical cycloaddition and electrophilic addition (type III photodynamic effect) are considered. The main attention is given to site-specific photomodification. New approaches to highly specific affinity modification of nucleic acids, viz., sensitised photomodification with binary photoreagent–sensitiser systems and two-photon photosensitised reactions, are described. The prospects for application of electrophilic photoreagents for in vivo modification of nucleic acids are discussed. The bibliography includes 119 references.

The history and state-of-the-art in the detection, quantitative determination and characterisation of the primary structure of alginic acids and their salts (alginates) are reviewed. A brief survey of the structure and properties of these polysaccharides is given. Numerous analytical methods including chemical, physicochemical and enzymic procedures for the structural analysis of alginates which can also be used for the investigation of other uronic acid-containing polysaccharides are discussed. The bibliography includes 211 references.

Published data on reactivity and oxidation of lignin and model compounds with hydrogen peroxide, ozone and chlorine dioxide as well as on oxidative destruction of the sulfate pulp lignin with various reagents during bleaching are systematised and generalised. Concepts of lignin activation towards its selective oxidation and kinetic features of sulfate pulp oxidative delignification are considered. The bibliography includes 157 references.

The current state of research into the titanium and boron electrochemistry and high-temperature electrochemical synthesis of titanium diboride and titanium intermetallic compounds with the iron triad metals is analysed. The prospects for the development of these studies are discussed. Primary attention is paid to the electrochemical properties and stability of halide systems containing titanium in various oxidation states together with boron. The bibliography includes 81 references.

Data on the synthesis, reactions and structures of stable aromatic tellurols and sterically hindered tellurols containing E–TeH bonds (E = C, Si or Ge) are systematised and generalised. Methods for the preparation of various metal derivatives of tellurols as well as applications of these derivatives in the low-temperature synthesis of metal tellurides are considered. The bibliography includes 90 references.

Published data on the functionalisation of fullerenes (mainly, C60) including those using addition reactions (cycloaddition, hydrogenation, oxidation, etc.) are surveyed. The participation of fullerenes in catalysis and fullerene-containing polymers are considered and the prospects for the practical use of fullerene derivatives are discussed. The bibliography includes 191 references.

Characteristic features of functioning and practical application of enzyme-based biosensors for the determination of environmental pollutants as enzyme inhibitors are considered with special emphasis on the influence of the methods used for the measurement of the rates of enzymic reactions, of enzyme immobilisation procedure and of the composition of the reaction medium on the analytical characteristics of inhibitor assays. The published data on the development of biosensors for detecting pesticides and heavy metals are surveyed. Special attention is given to the use of cholinesterase-based biosensors in environmental and analytical monitoring. The approaches to the estimation of kinetic parameters of inhibition are reviewed and the factors determining the selectivity and sensitivity of inhibitor assays in environmental objects are analysed. The bibliography includes 195 references.

Non-isothermal modes of branching-chain reactions are analysed. Characteristic features of these reactions caused by the simultaneous action of the reaction chain avalanche and self-heating are considered in terms of concepts of the modern theory. New data are presented indicating that chain branching is the predominant factor in gas combustion processes not only at very low pressures, as it was assumed earlier, but also at atmospheric and higher pressures. The specific character of the temperature dependence of the rate of chain reactions and data dealing with the discovery of a special chain combustion mode, chain thermal explosion, are considered. The efficiency of chemical control of chain combustion in any mode including explosion, flame propagation and its transition to detonation by virtue of highly efficient non-corrosive inhibitors is demonstrated. The bibliography includes 135 references.

Published data on the synthesis of adamantane derivatives bearing various functional groups (halogen, hydroxy, nitrato, amino, carboxy and others) are systematised and generalised. The bibliography includes 236 references.

Background and possibilities of practical applications of micellar liquid chromatography (MLC) are considered. Various retention models in MLC, the effects of the nature and concentration of surfactants and organic modifiers, pH, temperature and ionic strength on the MLC efficiency and selectivity are discussed. The advantages and limitations of MLC are demonstrated. The performance of MLC is critically evaluated in relationship to the reversed-phase HPLC and ion-pair chromatography. The potential of application of MLC for the analysis of pharmaceuticals including that in biological fluids and separation of inorganic anions, transition metal cations, metal chelates and heteropoly compounds is described. The bibliography includes 146 references.

Published data on thermolysis of organic compounds of divalent sulfur and on thermal synthesis involving these compounds are summarised. The bibliography includes 201 references.

Approaches to the preparation of organic–inorganic nanocomposites are considered from a unified viewpoint for the first time. The major problems in the development of this new line of research in materials technology, which has arisen on the border of the science of polymers, colloid chemistry and physical chemistry of the ultradisperse state, are discussed. The main methods for the formation of composite materials and polymer–inorganic cross-linked hybrids with interpenetrating networks are analysed. Primary attention is given to sol-gel procedures for their preparation, including template processes, which occur under conditions of strict stereochemical orientation of reactants, intercalation of monomers and polymers into porous and layered matrices and their intracrystalline and post-intercalation transformations. Methods for the synthesis and properties of metallopolymeric polymolecular Langmuir–Blodgett films, which are peculiar supramolecular ensembles incorporating nanosized metal-containing particles, are discussed. The generality of the processes of formation of organic–inorganic nanocomposites in living and nonliving natural objects is demonstrated and the major fields of application of nanocomposites are considered. The bibliography includes 566 references.